N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C16H15N5O2/c1-21(13-6-7-14(23-2)17-9-13)16(22)12-5-3-4-11(8-12)15-18-10-19-20-15/h3-10H,1-2H3,(H,18,19,20)
• InChI Key: GMVVJRUMADCICA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CN=C(C=C1)OC)C(=O)C2=CC=CC(=C2)C3=NC=NN3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol

Description

N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide, also known as MMB or MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potential applications in scientific research. This compound is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. MMB is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, but is believed to be more potent.

Mechanism of Action

N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide acts as a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. This receptor is found throughout the body, including in the brain, and is involved in a variety of physiological processes, including pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
Research has shown that this compound has a range of biochemical and physiological effects on the body. These effects include the activation of the CB1 receptor, which can lead to the release of neurotransmitters such as dopamine and serotonin. This compound has also been shown to have analgesic properties, as well as anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide in lab experiments is its potency as a CB1 receptor agonist. This allows researchers to study the effects of the CB1 receptor in more detail than would be possible with weaker agonists. However, one limitation of using this compound is its potential for abuse, as it has been shown to have psychoactive effects similar to those of cannabis.

Future Directions

There are a number of potential future directions for research involving N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide. One area of interest is the development of synthetic cannabinoids as therapeutic agents for various medical conditions, such as chronic pain and inflammation. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the body, including their potential for addiction and other negative health outcomes. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and other synthetic cannabinoids on the body.

Synthesis Methods

The synthesis method for N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide involves the reaction of 3-(1H-1,2,4-triazol-5-yl)benzoic acid with 6-methoxypyridin-3-amine, followed by the addition of N-methyl-2-pyrrolidone and N,N-dimethylformamide. The resulting product is then purified through chromatography to obtain this compound as a white powder.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-N-methyl-3-(1H-1,2,4-triazol-5-yl)benzamide has been used in a variety of scientific research studies, including studies on the CB1 receptor and its role in the endocannabinoid system. This compound has also been used in studies on the effects of synthetic cannabinoids on the body, including their potential as therapeutic agents for various medical conditions.